![molecular formula C16H27BN2O2 B6335311 5-((Isobutylamino)methyl)pyridine-3-boronic acid pinacol ester CAS No. 919347-20-9](/img/structure/B6335311.png)
5-((Isobutylamino)methyl)pyridine-3-boronic acid pinacol ester
Overview
Description
The compound is a boronic ester, which are often used as reagents in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reactions . The “5-((Isobutylamino)methyl)pyridine” part suggests that it has a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen .
Chemical Reactions Analysis
Boronic esters are known to be involved in various types of chemical reactions. One of the most common reactions involving boronic esters is the Suzuki-Miyaura cross-coupling reaction, which is a type of palladium-catalyzed carbon-carbon bond-forming reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Boronic esters are generally stable and readily prepared . The presence of the pyridine ring might confer basicity to the compound .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (e.g., aryl or vinyl halides). The boron reagents used in SM coupling play a crucial role. Our compound, 5-((Isobutylamino)methyl)pyridine-3-boronic acid pinacol ester, falls into this category. Its mild reaction conditions, functional group tolerance, and environmental compatibility make it an excellent choice for constructing complex molecules .
Fluorescent Molecule Synthesis
This compound serves as a starting material for synthesizing anthracene-based bis-pyridine ligands. These ligands are employed in the preparation of fluorescent M2L4 type capsules (where M can be Pt, Zn, Pd, Cu, Ni, Co, or Mn). These capsules find applications in supramolecular chemistry and materials science .
Hydromethylation and Total Synthesis
The protodeboronation of pinacol boronic esters, including our compound, has been used in hydromethylation sequences. For instance, it was applied in the formal total synthesis of δ-®-coniceine and indolizidine 209B. These applications highlight its versatility in organic synthesis .
Inhibitors for 11β-Hydroxylase (CPY11B1)
Researchers have explored pyridylmethyl pyridine derivatives as potent inhibitors of 11β-hydroxylase (CPY11B1). Our compound can serve as a building block in the synthesis of such derivatives, potentially aiding in drug discovery .
Pyridazino [4,5-b]indol-4-one Synthesis
By utilizing our compound, researchers have synthesized new pyridazino [4,5-b]indol-4-ones. These compounds have applications as DYRK1A inhibitors, which are relevant in neurodegenerative disease research .
Mechanism of Action
Target of Action
The primary target of this compound is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound, being an organoboron reagent, plays a crucial role in this process .
Mode of Action
The compound interacts with its targets through two key processes: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the Suzuki–Miyaura cross-coupling reaction pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound, as an organoboron reagent, is crucial for the success of this pathway .
Pharmacokinetics
It’s important to note that the rate of hydrolysis of boronic pinacol esters like this compound is dependent on the substituents in the aromatic ring and is considerably accelerated at physiological ph . This could potentially impact its bioavailability.
Result of Action
The compound’s action results in the formation of new carbon-carbon bonds through the Suzuki–Miyaura cross-coupling reaction . This makes it a valuable building block in organic synthesis . It has been used in the formal total synthesis of δ- ®-coniceine and indolizidine 209B .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors such as pH . For instance, the rate of its hydrolysis is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .
properties
IUPAC Name |
2-methyl-N-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]propan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27BN2O2/c1-12(2)8-18-9-13-7-14(11-19-10-13)17-20-15(3,4)16(5,6)21-17/h7,10-12,18H,8-9H2,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDRHHNNCHVIFLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)CNCC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27BN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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